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Compound of Interest

Compound Name: 5-Hydroxyisophthalic acid

Cat. No.: B057310

Essential Safety and Handling Guide for 5-
Hydroxyisophthalic Acid

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling 5-Hydroxyisophthalic acid, including detailed operational and
disposal plans.

Chemical Identifier:

Name: 5-Hydroxyisophthalic acid

CAS Number: 618-83-7

Molecular Formula: CsHeOs

Molecular Weight: 182.13 g/mol [1]

Hazard Identification and GHS Classification

5-Hydroxyisophthalic acid is classified as a hazardous substance.[2][3] It is crucial to
understand its potential effects to ensure safe handling.

o Skin Irritation (Category 2): Causes skin irritation.[1][3][4]
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e Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][3][4]

o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1][3][4]

Signal Word: Warning[1][3][4]

Quantitative Data Summary

While specific toxicological properties of 5-Hydroxyisophthalic acid have not been thoroughly
investigated, the available data is summarized below.[5] Occupational Exposure Limits (OELS)
have not been established for this substance.[3]

Property Value Source
Molecular Weight 182.13 g/mol [1114]
Melting Point 298-302 °C

Flash Point Not applicable

Acute Toxicity Data not available [5]

No component is identified as
Carci it a probable, possible, or
arcinogenicity , ,
confirmed human carcinogen

by IARC.[5]

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure and ensure safety, a combination of engineering controls and personal
protective equipment is required.

Engineering Controls:

o Ventilation: Work in a well-ventilated area.[2][6] Use local exhaust ventilation where dust may
be generated.[1][6]
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o Safety Stations: Ensure that eyewash stations and safety showers are located close to the

workstation.[3]

Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to appropriate
government standards such as
NIOSH (US) or EN 166 (EU).

[1]

Skin Protection

- Gloves: Nitrile rubber or other
impervious gloves. - Clothing:
Lab coat or overalls. -
Additional: PVC apron and

barrier cream may be used.[2]

Inspect gloves for degradation
before use.[2] Remove
contaminated clothing
promptly and launder before

reuse.[2]

Respiratory Protection

Particulate respirator (e.qg.,
N95 dust mask).

Recommended when handling
the solid form to avoid inhaling
dust particles.[2]

Procedural, Step-by-Step Guidance

Operational Plan for Safe Handling:

» Preparation:

o Before handling, ensure you are in a well-ventilated area with access to an eyewash

station and safety shower.[3]

o Put on all required PPE: safety goggles, gloves, and a lab coat.[6] If there is a risk of dust

generation, a particulate respirator is necessary.[2]

o Clearly label all containers.[2]

e Handling:

o Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[2]
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o When weighing or transferring the powder, do so carefully to minimize dust generation.
o Do not eat, drink, or smoke in the handling area.[2]

o Keep containers securely sealed when not in use.[2]

e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[2][6]
o Carefully remove PPE to avoid skin contact.[2]

o Clean the work area to decontaminate surfaces.

Spill Management:

e Minor Spills:
o Clean up spills immediately.[2]
o Use dry clean-up procedures and avoid generating dust.[2]

o Sweep or vacuum the spilled material and place it in a clean, dry, sealable, and labeled
container for disposal.[2]

e Major Spills:
o Evacuate the area and alert emergency services.[2]

o Prevent the spillage from entering drains or water courses.[2]

Disposal Plan:

e Unused Product: Dispose of as unused product in accordance with local, state, and federal
regulations.[6] This may involve a licensed waste management authority.[2]

o Contaminated Materials: Any materials contaminated with 5-Hydroxyisophthalic acid,
including empty containers and PPE, should be placed in a sealed, labeled container and
disposed of as chemical waste.
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o Small Quantities (if permissible by local regulations): For very small quantities, some sources
suggest dissolving the chemical in a large amount of water and flushing to waste, diluting
with copious amounts of water.[7] However, always consult with your institution's
environmental health and safety department before doing so. For quantities greater than
10g, this method is not recommended.[7]

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical workflow for safely handling 5-Hydroxyisophthalic
acid, from preparation to disposal.
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Workflow for Safe Handling of 5-Hydroxyisophthalic Acid

Preparation

1. Prepare Ventilated Work Area

2. Verify Eyewash/Shower Access

3. Don Required PPE

4. Weigh/Transfer Chemical

5. Conduct Experiment

Cleanup & De%?ntamination

6. Clean Work Area

:

7. Remove PPE Correctly

Disposal

\ \ \

8. Wash Hands Thoroughly 10. Dispose of Contaminated PPE 9. Dispose of Chemical Waste

Click to download full resolution via product page

Caption: Safe handling workflow for 5-Hydroxyisophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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